Cas no 1866-39-3 (4-Methylcinnamic acid)

• Product Name: 4-Methylcinnamic acid
• CAS No: 1866-39-3
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00002697
• CID: 42101
• PubChem ID: 24896857
• Update Time: 2025-04-18

4-Methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolyl)acrylic acid
• 4-Methylcinnamic acid,predominantly trans
• 4-Methylcinnamic acid
• P - methyl cinnamic acid
• 3-(4-METHYLPHENYL)-2-PROPENOIC ACID
• 3-(4-Methylphenyl)acrylic acid
• METHYLCINNAMIC ACID,4-(RG)
• (2E)-3-(4-methylphenyl)prop-2-enoic acid
• 3-P-TOLYL-ACRYLIC ACID
• 4-Methylciamic acid
• BASF Luwipal 044
• P-methycinnamic acid
• trans-4-methylcinnamic acid
• trans-p-Methylcinnamic acid
• RARECHEM BK HC T309
• 231
• AKOS BBB
• AKOS BBB/231
• AKOS BBS-00007857
• OTAVA-BB BB7013891387
• P-METHYLCINNAMIC ACID
• (2e)-3-(4-methylphenyl)acrylic acid
• p-Methyl cinnamic acid
• (E)-3-(p-Tolyl)acrylic acid
• 3-(4-methylphenyl)prop-2-enoic acid
• (E)-3-(4-methylphenyl)-2-propenoic acid
• RURHILYUWQEGOS-VOTSOKGWSA-N
• (~{E})-3-(4-methylphenyl)prop-2-enoic acid
• 4-methyl-cinnamic acid
• (e)-3-p-tolylac
• CS-W016115
• AB01314089-03
• IDI1_007649
• (2E)-3-(4-Methylphenyl)-2-propenoic acid #
• NSC98545
• NS00045822
• CS-0166798
• AMY3883
• HMS1408G02
• (E)-3-(p-Tolyl)acrylicacid
• NSC-66272
• NSC98546
• AS-11993
• STR04643
• Methyl trans-cinnamic acid
• NoName_95
• NSC66272
• AC-2401
• AC7520
• Z2942851512
• NCGC00339102-01
• W-107779
• EINECS 217-479-9
• NSC-98545
• Q63399423
• 940-61-4
• 1866-39-3
• 2-Propenoic acid, 3-(4-methylphenyl)-
• NSC 66272
• Cinnamic acid, p-methyl-
• (E)-3-p-tolyl-acrylic acid
• (E)-3-(4-methylphenyl)prop-2-enoic acid
• EN300-17120
• AE-641/00135025
• F3145-2479
• J-650090
• SCHEMBL80446
• MFCD00002697
• CHEMBL450836
• CHEBI:181128
• (e)-3-p-tolylacrylic acid
• 3-p-tolylacrylic acid
• PD158319
• M0715
• HY-W015399
• NSC-98546
• EN300-396492
• PS-4043
• 8MB
• AKOS000263781
• DTXSID20901045
• 4-Methylcinnamic acid, predominantly trans
• 4-Methylcinnamic acid, predominantly trans, 99%
• (E)-3-(p-Tolyl)acrylic acid; (2E)-3-(4-methylphenyl)prop-2-enoic acid
• STK057700
• 2-Propenoic acid, 3-(4-methylphenyl)-, (2E)-
• ALBB-011725
• DB-189629
• BBL037011

• MDL： MFCD00002697
• Inchi： 1S/C10H10O2/c1-8-2-4-9(5-3-8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
• InChI Key： RURHILYUWQEGOS-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1C=CC(C)=CC=1)=O
• BRN： 1364327

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White cryst.
• Density: 1.0281 (rough estimate)
• Melting Point: 197.0 to 201.0 deg-C
• Boiling Point: 300.6℃/760mmHg
• Flash Point: 206.1℃
• Refractive Index: 1.5766 (estimate)
• PSA: 37.30000
• LogP: 2.09280
• Solubility: Not determined
• pka: 4.56(at 25℃)

4-Methylcinnamic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters